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Compound of Interest

Compound Name: N-(3-Methoxyphenyl)acetamide

Cat. No.: B186980

In-Depth Technical Safety Guide: N-(3-
Methoxyphenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for N-(3-
Methoxyphenyl)acetamide, also known as 3-Acetamidoanisole or 3-Methoxyacetanilide. The
information is compiled from various safety data sheets (SDS) and chemical databases to
ensure a thorough understanding of the potential hazards, handling procedures, and
emergency responses associated with this compound.

Core Safety and Physical Properties

N-(3-Methoxyphenyl)acetamide is a white to light yellow crystalline powder. It is crucial to
handle this chemical with appropriate safety precautions due to its potential health hazards.
The following tables summarize the key quantitative data available for this compound.

Physical and Chemical Properties
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Property Value Source
Molecular Formula CoH11NO:2 [1]
Molecular Weight 165.19 g/mol [1][2]
] ] 103-103.5 °C (Solvent:
Melting Point [2]
Ethanol, 50%)
Boiling Point 338.7 °C [2]
Flash Point 158.6 °C [2]
Density 1.127 g/cm3 [2]
Refractive Index 1.557 [2]
White to Light yellow powder to
Appearance
crystal
Parameter Value Species Route Source

LD50 1100 mg/kg Mouse Oral

[2]

Hazard Identification and Classification

N-(3-Methoxyphenyl)acetamide is classified as harmful if swallowed.[3] Some sources also

indicate that it is suspected of causing cancer.[4] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a standardized framework for

communicating hazard information.

GHS Hazard Statements

e H302: Harmful if swallowed.[3]

o H351: Suspected of causing cancer.[4]

GHS Precautionary Statements
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A comprehensive set of precautionary statements should be followed to ensure safe handling:
e Prevention:

o P201: Obtain special instructions before use.[4]

o P202: Do not handle until all safety precautions have been read and understood.[4]

o P264: Wash skin thoroughly after handling.[3]

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4]
e Response:

o P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell. Rinse mouth.[3]

o P308 + P313: IF exposed or concerned: Get medical advice/ attention.[4]
e Storage:
o P405: Store locked up.[4]
e Disposal:
o P501: Dispose of contents/ container to an approved waste disposal plant.[3][4]

The following diagram illustrates the GHS classification and response logic for N-(3-
Methoxyphenyl)acetamide.
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Hazard Identification Primary Response Protocol

H351: Suspected of causing cancer If Exposed or Concerned Get medical advice/attention
A
. : R A Call POISON CENTER/doctor
H302: Harmful if swallowed B g If Swallowed Rinse Mouth

N-(3-Methoxyphenyl)acetamide

Click to download full resolution via product page

GHS Hazard and Response Flowchart

Experimental Protocols

Detailed experimental protocols for the toxicological data are not publicly available in the
summarized safety data sheets. The LD50 value of 1100 mg/kg in mice via the oral route is a
standardized acute toxicity test.[2] The general methodology for such a test, as outlined by
organizations like the OECD (Organisation for Economic Co-operation and Development),
would typically involve the following steps:

¢ Animal Selection: A specified strain and sex of mice are chosen.

o Dosage Preparation: N-(3-Methoxyphenyl)acetamide is prepared in a suitable vehicle for
oral administration.

o Administration: A single dose of the substance is administered to the animals via gavage.

» Observation: The animals are observed for a set period (typically 14 days) for signs of
toxicity and mortality.

o Data Analysis: The LD50 value, the dose at which 50% of the test animals are expected to
die, is calculated using statistical methods.

The following workflow visualizes a generalized acute oral toxicity study.
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Start: Animal Acclimatization

Dose Formulation
(N-(3-Methoxyphenyl)acetamide in vehicle)

'

Oral Administration (Gavage)

:
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:
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:

Statistical Analysis
(Calculation of LD50)

End: Toxicity Report
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Generalized Acute Oral Toxicity Protocol

Safe Handling and Storage

To minimize risk, proper handling and storage procedures are essential.

¢ Handling:
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o Wear appropriate personal protective equipment (PPE), including gloves, protective
clothing, and eye/face protection.[4]

o Wash hands thoroughly after handling.[3]

o Avoid breathing dust.

o Do not eat, drink, or smoke when using this product.

e Storage:

o Store in a well-ventilated place.

o Keep container tightly closed.

o Store locked up.[4]

o Store at room temperature in a dry, sealed container.[1]

The logical flow for selecting appropriate personal protective equipment is outlined in the
diagram below.

Task: Handling N-(3-Methoxyphenyl)acetamide

Risk Assessment
- Harmful if swallowed
- Suspected carcinogen
- Potential for dust generation

Skin|Contact Hazard Skin Contact Hazard Eye Contact Hazard

Hand Protection: Body Protection: Eye/Face Protection:
Chemical resistant gloves Protective clothing/lab coat Safety glasses with side-shields or goggles

Safe Handling Procedure
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Personal Protective Equipment Selection

First-Aid Measures

In case of exposure, the following first-aid measures should be taken:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.
[3]

If on Skin: Wash with plenty of soap and water.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

Fire-Fighting and Accidental Release Measures
o Fire-Fighting: Use extinguishing media appropriate for the surrounding fire.

e Accidental Release:

Avoid dust formation.

o

o

Wear personal protective equipment.

[¢]

Sweep up and shovel into suitable containers for disposal.

Avoid release to the environment.

[e]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the specific Safety Data Sheet provided by the supplier before handling N-(3-
Methoxyphenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

